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Compound of Interest

Compound Name: MK-912 hydrochloride

CAS No.: 119942-70-0

Cat. No.: B1677251

Get Quote

-Adrenergic Receptor Antagonist

Executive Summary & Mechanism of Action
MK-912 hydrochloride is a potent, competitive antagonist of the

-adrenergic receptor. Historically distinguished by its high affinity for the

subtype (

nM) relative to

(

nM), it remains a critical tool for dissecting adrenergic signaling pathways. Unlike the classic
antagonist yohimbine, MK-912 exhibits higher potency and a distinct selectivity profile, making
it valuable for investigating noradrenergic modulation of cognition, sedation, and metabolic
function.

Mechanistic Pathway
The primary utility of MK-912 in vivo stems from its blockade of presynaptic autoreceptors (
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) and postsynaptic receptors (

). By blocking the autoreceptor, MK-912 disinhibits norepinephrine (NE) release, leading to
increased sympathetic tone and central arousal.
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Figure 1: Mechanism of Action. MK-912 blocks the negative feedback loop of the presynaptic

-autoreceptor, preventing the inhibition of Adenylyl Cyclase and Calcium influx, thereby
potentiating norepinephrine release.
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MK-912 is a hydrochloride salt, but its lipophilic core structure renders it poorly soluble in

neutral aqueous buffers. Proper vehicle selection is critical to prevent precipitation in the

syringe or peritoneal cavity.

Physicochemical Profile[1][2][3][4][5]
CAS Number: 111466-41-2

Molecular Weight: 375.89 g/mol [1]

Solubility: Soluble in DMSO (>20 mg/mL); Insoluble in water/saline.

Recommended In Vivo Vehicle (Rat/Mouse)
For intraperitoneal (i.p.) or subcutaneous (s.c.) administration, use a co-solvent system. Do not

attempt to dissolve directly in saline.

Formulation Protocol (10 mL batch @ 1 mg/mL):

Weigh: 10 mg of MK-912 Hydrochloride.

Dissolve: Add 0.5 mL DMSO (5% final vol). Vortex until completely clear.[2]

Stabilize: Add 4.0 mL PEG-300 (40% final vol). Vortex.

Emulsify: Add 0.5 mL Tween-80 (5% final vol). Vortex.

Dilute: Slowly add 5.0 mL Warm Sterile Saline (0.9%) (50% final vol) while vortexing

vigorously.

Note: If precipitation occurs upon adding saline, increase PEG-300 concentration or gently

warm the solution to 37°C. Prepare fresh daily.

Experimental Protocols
Protocol A: Reversal of -Agonist Induced Sedation
This is the "Gold Standard" functional assay to verify MK-912 activity. It tests the compound's

ability to competitively displace agonists like xylazine or dexmedetomidine from central
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receptors.

Objective: Quantify the acceleration of recovery from anesthesia.

Study Design:

Subjects: Male Sprague-Dawley Rats (250-300g) or C57BL/6 Mice.

Groups (n=8/group):

Vehicle Control

MK-912 Low Dose (0.1 mg/kg)

MK-912 High Dose (1.0 mg/kg)

Positive Control (Atipamezole, 1.0 mg/kg)

Step-by-Step Procedure:

Baseline: Acclimate animals to the testing room for 1 hour.

Induction: Administer Xylazine (10 mg/kg i.p.) + Ketamine (80 mg/kg i.p.) to induce

anesthesia.

Verification: Confirm Loss of Righting Reflex (LORR). Animal should remain on its back when

placed there.

Challenge: 15 minutes post-induction, administer MK-912 (i.p.) or Vehicle.

Measurement: Place animal on its back on a heating pad. Measure Time to Return of

Righting Reflex (RORR).

Definition of RORR: Animal successfully turns over to prone position with all four paws on

the ground three times within 60 seconds.

Expected Data:
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Group Dose (mg/kg)
Mean Time to
RORR (min)

% Reduction vs
Vehicle

Vehicle - 65.0 ± 5.2 -

MK-912 0.1 45.0 ± 4.1 ~30%

MK-912 1.0 15.0 ± 2.5 ~75%

| Atipamezole | 1.0 | 12.0 ± 1.8 | ~80% |

Protocol B: Assessment of Glucose Modulation
(Metabolic Assay)
MK-912 has been shown to block pancreatic

-receptors, which normally inhibit insulin secretion. This protocol assesses the "metabolic
disinhibition" of insulin.

Objective: Determine effect of MK-912 on fasting plasma glucose and insulin response.

Workflow:
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(6-12 Hours)

Baseline Bleed
(Tail Vein)

Administer MK-912
(0.3 - 1.0 mg/kg p.o. or i.p.)

Glucose Challenge
(2g/kg Glucose i.p.)

(Optional)

Serial Blood Sampling
(0, 15, 30, 60, 120 min)

Assay
(Glucose & Insulin ELISA)

Click to download full resolution via product page

Figure 2: Metabolic Assay Workflow. Note that MK-912 can be administered orally (p.o.) in

metabolic studies, as it is orally active.[1][3]

Key Causality:

activation

Decreased cAMP

Decreased Insulin.
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MK-912

Blocks

Increased Insulin

Decreased Glucose.

Dosing Guidelines & Pharmacokinetics
Based on affinity data (

values) and historical reversal studies, MK-912 is highly potent. Overdosing (>5 mg/kg) may
lead to non-specific effects or excessive sympathetic outflow (anxiety, tremors).

Species Route
Effective Dose
Range

Application

Rat i.p.[4][5] / s.c. 0.1 – 0.3 mg/kg
Cognitive / Behavioral

Studies

Rat i.p.[4] 0.5 – 2.0 mg/kg
Anesthesia Reversal /

Metabolic

Mouse i.p. 0.3 – 3.0 mg/kg

Locomotor Activity /

Radioligand

Displacement

Human p.o. 0.2 – 2.0 mg (Total)
Clinical Pharmacology

(Historical)

Pharmacokinetic Note: MK-912 exhibits a rapid onset (peak effects ~30-60 mins) and moderate

duration of action (4-6 hours). In radioligand studies (

-MK-912), it shows high initial brain uptake, particularly in the cortex and olfactory tubercle.

Troubleshooting & Validation
Issue: Inconsistent Behavioral Results
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Cause: Alpha-2 antagonists often display an "Inverted-U" dose-response curve. Low doses

improve cognition/attention; high doses cause anxiety/sedation (via off-target or excessive

NE).

Solution: Always run a log-scale dose response (0.1, 0.3, 1.0, 3.0 mg/kg).

Issue: Compound Precipitation

Cause: pH shock when adding saline.

Solution: Ensure the PEG/Tween mixture is well-mixed with the DMSO stock before adding

saline. Add saline dropwise while vortexing.

Validation Marker (Positive Control): To confirm the drug is active, observe pupil dilation

(mydriasis). Alpha-2 blockade inhibits the parasympathetic nucleus (Edinger-Westphal), leading

to pupil dilation in rodents. This is a non-invasive biomarker of central engagement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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